![molecular formula C₃H₉Si(C₂H₆OSi)nCH₃ B607121 Dimeticone CAS No. 9006-65-9](/img/structure/B607121.png)
Dimeticone
Overview
Description
Dimeticone, also known as polydimethylsiloxane (PDMS), is a type of silicone derived from heating sand with carbon at high temperatures . It is a popular ingredient in many cosmetics, such as skin and hair care products, due to its ability to smooth over rough surfaces and provide a velvety texture . It forms a protective barrier on the skin, decreasing moisture loss and providing some protection from irritants or allergens .
Synthesis Analysis
This compound is a mixture of fully methylated linear siloxane polymers of various molecular weights . It is produced by heating sand with carbon at very high temperatures, up to 2,200°C . This process results in a substance that is hard to classify as either natural or laboratory-made .
Molecular Structure Analysis
This compound is a silicone-based polymer. Its molecular structure consists of repeated polymeric units of - (CH3)2SiO- with a terminal trimethyl siloxy unit .
Chemical Reactions Analysis
This compound is used in various products such as medical devices, food products, and lubricants . It has been found to affect the physico-physiological activity of lice . In one case, it was observed that intraocular placement of this compound chronically may extract cholesterol from ocular structure .
Physical And Chemical Properties Analysis
This compound is a colorless transparent viscous liquid. It is odorless, colorless, hypoallergenic, and noncomedogenic, meaning it has a low risk of blocking pores . It is soluble in benzene, toluene, xylene, and ethyl ether, partially soluble in ethanol, butanol, and acetone, and insoluble in cyclohexanol, methanol, paraffin oil, and vegetable oil .
Scientific Research Applications
Treatment of Head Louse Infestation : Several studies have demonstrated the efficacy of Dimeticone in treating head louse infestations. It is considered a safe alternative to neurotoxic agents due to its physical mode of action and reduced risk for the development of resistance. Clinical trials have shown high levels of pediculicidal and ovicidal activity, with successful treatment outcomes in a majority of cases (Heukelbach et al., 2019); (Burgess et al., 2007).
Safety and Reduced Side Effects : Research indicates that this compound is a safer treatment option with fewer side effects compared to other treatments. It is less likely to cause irritant reactions and is well-tolerated by patients (Burgess et al., 2005).
Physical Mode of Action : The effectiveness of this compound is attributed to its physical mode of action. It coats the lice and their eggs, thereby suffocating them and preventing their survival. This mode of action makes the development of resistance unlikely (Richling & Böckeier, 2008).
Potential in Treating Other Ectoparasites : While effective against head lice, this compound's efficacy against other ectoparasites like scabies mites is limited. Its use in these cases may lead to unwanted side effects (Burgess, 2015).
Application in Different Formulations : this compound is available in various formulations like lotions and gels. Research has shown that even short application times can be highly effective, offering convenience and increased compliance (Burgess & Burgess, 2011).
Mechanism of Action
Target of Action
Dimeticone, also known as polydimethylsiloxane, primarily targets the skin and hair, as well as the gastrointestinal tract . In the context of skin and hair care products, it forms a protective barrier, reducing moisture loss and smoothing over bumps and pores . In the gastrointestinal tract, it acts as an anti-foaming agent, helping to relieve symptoms of flatulence .
Mode of Action
this compound operates by forming a hydrophobic film on the skin surface and within the superficial interstitium between corneocytes . This film acts as a physical barrier, delaying the evaporation of water . In the gastrointestinal tract, this compound reduces the surface tension of gas bubbles, bringing together all the small bubbles of gas to form a large bubble, which is then expelled .
Biochemical Pathways
Its primary mechanism of action is physical, forming a barrier on the skin or reducing the surface tension of gas bubbles in the gastrointestinal tract .
Pharmacokinetics
Instead, it remains largely unchanged, exerting its effects locally .
Result of Action
The result of this compound’s action depends on its application. In skin and hair care products, it provides a smooth, non-greasy feel, and helps to retain moisture . In the gastrointestinal tract, it can relieve symptoms of flatulence by aiding the coalescence and expulsion of gas bubbles . In the treatment of head lice, it targets the respiratory systems of the lice, leading to their eradication .
Action Environment
The action of this compound can be influenced by environmental factors. For instance, in dry environments, its ability to form a barrier and reduce moisture loss from the skin can be particularly beneficial . While this compound is safe for human use, it has a detrimental effect on the environment, which has led some people to prefer personal care products without this ingredient .
Biochemical Analysis
Biochemical Properties
Dimeticone plays a significant role in biochemical reactions primarily due to its interaction with various biomolecules. It interacts with enzymes, proteins, and other biomolecules through hydrophobic interactions and van der Waals forces. For instance, this compound can inhibit the activity of certain enzymes by forming a physical barrier, thereby preventing substrate access . Additionally, its interaction with proteins can alter their conformation and functionality, impacting various biochemical pathways.
Cellular Effects
This compound influences various cellular processes and functions. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can modulate the activity of signaling molecules, leading to altered cellular responses. It also impacts gene expression by interacting with transcription factors and other regulatory proteins, thereby influencing the transcriptional activity of specific genes . Furthermore, this compound can affect cellular metabolism by altering the activity of metabolic enzymes and pathways.
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with biomolecules at the molecular level. This compound exerts its effects by binding to specific sites on enzymes and proteins, leading to inhibition or activation of their activity. For instance, this compound can inhibit enzyme activity by blocking the active site or inducing conformational changes that reduce enzyme efficiency . Additionally, this compound can influence gene expression by interacting with DNA-binding proteins and transcription factors, thereby modulating the transcriptional activity of target genes.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties. This compound is generally stable under physiological conditions, but it can degrade over time, leading to changes in its biochemical activity. Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged inhibition of enzyme activity and persistent alterations in gene expression . These temporal effects are crucial for understanding the long-term impact of this compound in biological systems.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, this compound may have minimal impact on cellular function, while higher doses can lead to significant biochemical and physiological changes. For instance, high doses of this compound have been associated with toxic effects, including cellular damage and disruption of metabolic pathways . Threshold effects have also been observed, where a certain dosage level is required to elicit a measurable biological response.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux. It can influence the levels of metabolites by altering the activity of key metabolic enzymes. For example, this compound can inhibit enzymes involved in lipid metabolism, leading to changes in lipid levels and composition . Understanding these metabolic pathways is essential for elucidating the broader impact of this compound on cellular metabolism.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. It can accumulate in specific cellular compartments, influencing its localization and activity. For instance, this compound can bind to lipid membranes, facilitating its transport across cellular barriers . This distribution pattern is critical for understanding how this compound exerts its effects at different cellular sites.
Subcellular Localization
This compound’s subcellular localization is influenced by targeting signals and post-translational modifications that direct it to specific compartments or organelles. It can localize to the cell membrane, cytoplasm, or organelles such as the endoplasmic reticulum and mitochondria . This localization is crucial for its activity, as it determines the specific biochemical pathways and cellular processes that this compound can influence.
properties
IUPAC Name |
dimethyl-bis(trimethylsilyloxy)silane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H24O2Si3/c1-11(2,3)9-13(7,8)10-12(4,5)6/h1-8H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXQXSVUQTKDNFP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H24O2Si3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
28349-86-2, 42557-10-8 | |
Record name | Octamethyltrisiloxane homopolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=28349-86-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Trimethylsilyl-terminated poly(dimethylsiloxane) | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=42557-10-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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DSSTOX Substance ID |
DTXSID9040710 | |
Record name | Octamethyltrisiloxane | |
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Molecular Weight |
236.53 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Liquid; [Merck Index] Colorless odorless liquid; [Acros Organics MSDS] | |
Record name | Trisiloxane, 1,1,1,3,3,5,5,5-octamethyl- | |
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Record name | Octamethyltrisiloxane | |
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Density |
0.940 g/cu m @ 25 °C /Silicon fluid with 10 sq mm/s viscosity/ | |
Record name | POLYDIMETHYLSILOXANES | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6775 | |
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Vapor Density |
Pour point -73 °C; Electric Strength 1.4 KV/um; Electric Constant 2.60; Thermal conductivity at 65 °C = 1.3 W/(m.k). /Silicone fluid with 10 mm sq/5 viscosity/ | |
Record name | POLYDIMETHYLSILOXANES | |
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Vapor Pressure |
3.34 [mmHg] | |
Record name | Octamethyltrisiloxane | |
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CAS RN |
107-51-7, 63148-62-9 | |
Record name | Octamethyltrisiloxane | |
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Record name | Octamethyltrisiloxane | |
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Record name | Trisiloxane, 1,1,1,3,3,5,5,5-octamethyl- | |
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Record name | Octamethyltrisiloxane | |
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Record name | Octamethyltrisiloxane | |
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Record name | Siloxanes and Silicones, di-Me | |
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Record name | Polydimethylsiloxane | |
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Record name | TRISILOXANE | |
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Record name | POLYDIMETHYLSILOXANES | |
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Q & A
Q1: How does dimeticone exert its effect against insects and parasites?
A1: this compound, a silicone oil, acts through a physical mechanism rather than a chemical one. Its low surface tension allows it to coat insects and parasites, effectively blocking their spiracles (breathing holes). This blockage disrupts their oxygen supply, leading to immobilization and death. [, , , , ]
Q2: Does this compound penetrate the cuticle of insects?
A2: Research suggests that while this compound primarily acts by blocking spiracles, it can also penetrate the tracheal system of insects. Microscopic examination of treated insects has shown this compound present in the finest tracheal branches, further contributing to suffocation. []
Q3: What is the molecular formula and weight of this compound?
A3: this compound is a mixture of fully methylated linear siloxane polymers. It doesn't have a single molecular formula or weight. The properties of this compound vary depending on the chain length and degree of polymerization. [, , , ]
Q4: How stable is this compound under various environmental conditions?
A4: this compound is known for its excellent thermal and chemical stability. It is resistant to oxidation, hydrolysis, and degradation by ultraviolet (UV) light, making it suitable for applications requiring long-term stability. [, , ]
Q5: Can this compound be incorporated into different formulations?
A5: Yes, this compound demonstrates good compatibility with various materials, making it amenable to diverse formulations. It can be formulated into lotions, creams, emulsions, and solutions. Research highlights its use in pharmaceutical compositions, cosmetic products, and medical devices. [, , , , ]
Q6: Does this compound exhibit any catalytic properties?
A6: this compound itself is not known to possess significant catalytic activity. Its primary function in various applications is based on its physical properties, such as its ability to reduce surface tension, act as a lubricant, and form a barrier. [, , , ]
Q7: What is the efficacy of this compound in treating head lice infestation?
A7: Clinical trials demonstrate that this compound is highly effective in treating head lice infestation. Studies report cure rates ranging from 70% to 97% after two applications, comparable to or even exceeding the efficacy of conventional insecticides. [, , , , , , ]
Q8: Can head lice develop resistance to this compound?
A8: this compound's physical mode of action makes the development of resistance unlikely. Unlike traditional insecticides that target specific biological pathways, this compound's mechanism is purely physical, making it difficult for lice to develop resistance. [, , ]
Q9: How does the efficacy of this compound compare to conventional insecticides like permethrin?
A9: Studies show that this compound exhibits comparable and sometimes superior efficacy to permethrin in treating head lice. Importantly, this compound offers an alternative in regions where permethrin resistance is prevalent. [, , , , , , ]
Q10: What is the role of this compound in treating tungiasis?
A10: Research suggests that this compound holds promise for treating tungiasis, a parasitic skin disease caused by the sand flea. A study conducted in Kenya demonstrated a 78% efficacy rate in killing embedded sand fleas using a this compound-based treatment. [, ]
Q11: What is the safety profile of this compound for topical use?
A11: this compound is generally considered safe for topical application. It is poorly absorbed through the skin and has a low potential for systemic toxicity. Studies report minimal adverse effects, with irritant reactions occurring less frequently compared to conventional insecticide treatments. [, , , ]
Q12: Are there specific formulations or strategies to enhance the delivery of this compound?
A12: Research explores the use of this compound in various formulations, including lotions, emulsions, and gels, to optimize its delivery and efficacy. The choice of formulation and excipients can influence factors like spreading, penetration, and residence time on the target site. [, , , ]
Q13: Are there specific biomarkers associated with this compound treatment response?
A13: Current research on this compound focuses on its physical mechanism of action and clinical efficacy. There are no established biomarkers specifically associated with this compound treatment response for conditions like head lice infestation or tungiasis. []
Q14: What analytical techniques are used to determine this compound concentration?
A14: Infrared (IR) spectrophotometry is a common method for quantifying this compound in various matrices. It relies on the characteristic absorption of infrared light by the silicone-oxygen bonds present in this compound. []
Q15: What is the environmental impact of this compound?
A15: this compound is generally considered chemically inert and resistant to biodegradation, which raises concerns about its persistence in the environment. Research on its long-term ecological effects is ongoing. [, ]
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